Cas no 2649016-99-7 (1-2-(1-isocyanatoethyl)phenyl-1H-pyrazole)

• Product Name: 1-2-(1-isocyanatoethyl)phenyl-1H-pyrazole
• CAS No: 2649016-99-7
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 5980622
• PubChem ID: 165977417
• Update Time: 2025-06-07

1-2-(1-isocyanatoethyl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-isocyanatoethyl)phenyl-1H-pyrazole
• 1-[2-(1-isocyanatoethyl)phenyl]-1H-pyrazole
• 2649016-99-7
• EN300-1768599

• Inchi： 1S/C12H11N3O/c1-10(13-9-16)11-5-2-3-6-12(11)15-8-4-7-14-15/h2-8,10H,1H3
• InChI Key： UZCRMIPNBRWSQB-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=CC=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.2Ų

Additional information on 1-2-(1-isocyanatoethyl)phenyl-1H-pyrazole

Introduction to 1-2-(1-Isocyanatoethyl)phenyl-1H-pyrazole (CAS No. 2649016-99-7)

1-2-(1-Isocyanatoethyl)phenyl-1H-pyrazole, with the CAS number 2649016-99-7, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and chemical reactivity.

The structure of 1-2-(1-Isocyanatoethyl)phenyl-1H-pyrazole features a pyrazole ring substituted with an isocyanatoethyl group and a phenyl group. The isocyanato functional group is particularly noteworthy as it can undergo a variety of reactions, such as nucleophilic addition and polymerization, making this compound a valuable building block in synthetic chemistry.

In the realm of medicinal chemistry, 1-2-(1-Isocyanatoethyl)phenyl-1H-pyrazole has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of various enzymes and receptors, including those involved in inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory properties by selectively inhibiting cyclooxygenase (COX) enzymes.

Beyond its medicinal applications, 1-2-(1-Isocyanatoethyl)phenyl-1H-pyrazole has also found use in materials science. The unique combination of the pyrazole ring and the isocyanato group makes it suitable for the synthesis of advanced polymers and coatings. These materials can exhibit enhanced mechanical properties, thermal stability, and chemical resistance, making them ideal for applications in electronics, automotive, and aerospace industries.

The synthesis of 1-2-(1-Isocyanatoethyl)phenyl-1H-pyrazole typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the condensation of an appropriate phenylacetonitrile derivative with hydrazine to form the pyrazole ring, followed by the introduction of the isocyanato group through a suitable reaction pathway. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these synthetic routes.

The physical and chemical properties of 1-2-(1-Isocyanatoethyl)phenyl-1H-pyrazole have been extensively characterized. It is generally a solid at room temperature with a melting point ranging from 85°C to 90°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). Its stability under various conditions has been studied to ensure its suitability for long-term storage and use in industrial processes.

Safety considerations are crucial when handling 1-2-(1-Isocyanatoethyl)phenyl-1H-pyrazole. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible substances.

In conclusion, 1-2-(1-isocyanatoethyl)phenyl-1H-pyrazole (CAS No. 2649016-99-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure and reactivity make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.